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Compound of Interest

Compound Name: Endophenazine A

Cat. No.: B058232

For Researchers, Scientists, and Drug Development Professionals

Introduction: Endophenazine A is a naturally occurring phenazine derivative produced by
various microorganisms, notably Streptomyces anulatus.[1] As a member of the terpenoid
phenazine class, it exhibits significant antimicrobial activity against a range of Gram-positive
bacteria and fungi, marking it as a compound of interest for drug discovery and development.
[2] This document provides a concise overview of the biosynthesis of Endophenazine A, its
fundamental physicochemical properties, and the experimental methodologies employed for its
production and isolation. While specific thermochemical data such as enthalpy of formation and
Gibbs free energy are not extensively documented in publicly available literature, this guide
consolidates the existing knowledge on its characterization.

Physicochemical Properties of Endophenazine A

The basic molecular and physical properties of Endophenazine A are summarized below. This
data is crucial for its identification and for the design of analytical and purification protocols.
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Property Value Source
Molecular Formula C1sH16N202 [11[3]
Molar Mass 292.338 g-mol—* [1]

9-(3-methylbut-2-

IUPAC Name enyl)phenazine-1-carboxylic [1]
acid

PubChem CID 10039975 [3]

CAS Number 86125-71-5 [1]

Biosynthesis of Endophenazine A

Endophenazine A is a hybrid molecule derived from two primary metabolic pathways: the
shikimate pathway, which produces the phenazine core, and the 2-methyl-D-erythritol-4-
phosphate (MEP) pathway, which provides the isoprenoid side chain.[2][4]

The key precursors for the biosynthesis of Endophenazine A are:

e Phenazine-1-carboxylic acid (PCA): This phenazine core is synthesized from chorismic acid,
an intermediate of the shikimate pathway.[5][6]

o Dimethylallyl diphosphate (DMAPP): This isoprenoid unit is a product of the MEP pathway.[2]
[4]

The final and committing step in the biosynthesis of Endophenazine A is the C-prenylation of
PCA with DMAPP. This reaction is catalyzed by the enzyme prenyltransferase PpzP.[2]

Signaling Pathway Diagram
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Caption: Biosynthetic pathway of Endophenazine A.

Experimental Protocols
Heterologous Production of Endophenazine A in
Pseudomonas chlororaphis P3

A common method for producing Endophenazine A for research and development is through
heterologous expression in a suitable host organism. Pseudomonas chlororaphis P3, which
has an efficient native pathway for PCA synthesis, is a suitable chassis.[2]

 Strain Construction: The gene encoding the prenyltransferase PpzP from Streptomyces
anulatus 9663 is introduced into P. chlororaphis P3.[2]

o Culture Conditions: The engineered P. chlororaphis strains are typically grown in Luria-
Bertani (LB) broth with shaking.[2]

o Metabolic Engineering: To enhance the yield of Endophenazine A, metabolic engineering
strategies can be employed. This may include the co-expression of rate-limiting genes such
as idi (isopentenyl diphosphate isomerase) along with ppzP.[2]
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Isolation and Purification of Endophenazine A

The following is a general protocol for the isolation and purification of Endophenazine A from

fermentation broth.

o Extraction: The fermentation broth is extracted with an organic solvent, typically ethyl

acetate.[7]
o Chromatography: The crude extract is then subjected to chromatographic purification.

o Silica Gel Chromatography: The extract is loaded onto a silica gel column and eluted with
a gradient solvent system, such as ethyl acetate and hexane.[7]

o High-Performance Liquid Chromatography (HPLC): Fractions containing Endophenazine
A are further purified using preparative HPLC.[7]

 Structure Elucidation: The structure of the purified compound is confirmed using
spectroscopic methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and
Nuclear Magnetic Resonance (NMR) spectroscopy.[2][8]

Experimental Workflow Diagram
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Caption: Workflow for the production and purification of Endophenazine A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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